(4-(4-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone

• IUPAC Name: [4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-nitrofuran-2-yl)methanone
• InChI: InChI=1S/C17H16N4O5S/c1-25-11-3-2-4-13-15(11)18-17(27-13)20-9-7-19(8-10-20)16(22)12-5-6-14(26-12)21(23)24/h2-6H,7-10H2,1H3
• InChI Key: QMFNQLFSFQJFTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC=C(O4)[N+](=O)[O-]
• Molecular Formula: C17H16N4O5S
• Molecular Weight: 388.4 g/mol

Description

(4-(4-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone, also known as MBT-NFM, is a chemical compound that has gained attention in recent years due to its potential applications in the field of scientific research.

Scientific Research Applications

Antimicrobial Activity A series of compounds including (4-(4-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone derivatives have been synthesized and investigated for their antimicrobial properties. The research demonstrates that these compounds exhibit variable and modest activity against investigated bacterial and fungal strains. This finding highlights the potential of such derivatives in contributing to the development of new antimicrobial agents, addressing the ongoing challenge of antibiotic resistance (Patel, Agravat, & Shaikh, 2011).

Antileishmanial Activity The synthesis of novel 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents, including compounds structurally related to (4-(4-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone, has been explored for antileishmanial activity. These compounds show promising activity against the promastigote and amastigote forms of Leishmania major, with specific derivatives exhibiting low toxicity against macrophages, indicating their potential as effective antileishmanial agents (Tahghighi et al., 2011).

Corrosion Inhibition Research into the inhibitive effect of organic compounds on the corrosion of mild steel in an acidic medium includes the investigation of compounds similar to (4-(4-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone. These studies reveal that such compounds can significantly increase corrosion inhibition efficiency, suggesting their application in protective coatings and treatments for metals to mitigate corrosion effects (Singaravelu, Bhadusha, & Dharmalingam, 2022).

Anti-mycobacterial Activity The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold, closely related to the compound , has been identified as a new anti-mycobacterial chemotype. A series of these compounds were synthesized and showed potential anti-tubercular activity against Mycobacterium tuberculosis H37Rv strain, with several compounds demonstrating low cytotoxicity and significant therapeutic indices. This indicates the potential of such compounds in developing new treatments for tuberculosis (Pancholia et al., 2016).